![molecular formula C22H13FN4O2S B2398336 (E)-3-((4-fluoro-2-nitrophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile CAS No. 477298-42-3](/img/structure/B2398336.png)
(E)-3-((4-fluoro-2-nitrophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-((4-fluoro-2-nitrophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H13FN4O2S and its molecular weight is 416.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photophysical Characterization for Organic Light Emitting Diodes (OLEDs)
Research on organotin compounds derived from Schiff bases, similar in complexity to the query compound, has been conducted to evaluate their potential in OLED technology. The study involved the synthesis and photophysical characterization of these compounds, highlighting their electroluminescence properties which are crucial for OLED applications. The findings indicate that certain synthesized compounds exhibit intrinsic electroluminescence with specific voltage thresholds and luminance, suggesting their potential utility in developing OLED devices (García-López et al., 2014).
Molecular Docking and Biological Activity for Therapeutic Applications
Another study on novel heterocyclic ligands and their metal complexes, which bear resemblance in complexity and functionality to the query compound, explored their molecular docking, biological activity, and density functional theory (DFT) studies. These compounds demonstrated varied antibacterial activities against clinically isolated bacterial strains, with one particular compound showing promising results. The research also delved into the molecular interactions of these compounds with drug targets of bacterial organisms, indicating potential therapeutic applications (Ekennia et al., 2018).
Chemosensors for Metal Cations
Investigations into benzimidazoles and benzimidazo[1,2-a]quinolines, which share functional group similarities with the query compound, have been conducted to assess their utility as chemosensors for different cations. The study synthesized novel compounds and evaluated their interaction with metal chloride salts using fluorescence spectroscopy, demonstrating significant selectivity and sensitivity towards specific cations, which is crucial for developing chemosensor technologies (Hranjec et al., 2012).
Fluorimetric Detection for Metal Ions
Research on compounds derived from Betti base, structurally complex like the query compound, explored their application in the selective and sensitive fluorimetric detection of metal ions. These studies show how certain compounds can act as efficient sensors for specific metal ions, indicating their potential use in environmental monitoring and analytical chemistry (Amitha et al., 2019).
properties
IUPAC Name |
(E)-3-(4-fluoro-2-nitroanilino)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)prop-2-enenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13FN4O2S/c23-16-8-9-19(21(10-16)27(28)29)25-12-15(11-24)22-26-20(13-30-22)18-7-3-5-14-4-1-2-6-17(14)18/h1-10,12-13,25H/b15-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPCFPIFAKMJQDU-NTCAYCPXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)C(=CNC4=C(C=C(C=C4)F)[N+](=O)[O-])C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)/C(=C/NC4=C(C=C(C=C4)F)[N+](=O)[O-])/C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13FN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.